1-Stearoyl-2-oleoyl-3-chloropropanediol

• Molecular Formula: C39H73ClO4
• Molecular Weight: 641.4 g/mol
• InChI: InChI=1S/C39H73ClO4/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-38(41)43-36-37(35-40)44-39(42)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h18,20,37H,3-17,19,21-36H2,1-2H3/b20-18-
• InChIKey: ZWWWVFRKDFQHFC-ZZEZOPTASA-N

1-Stearoyl-2-oleoyl-3-chloropropanediol Overview

1-Stearoyl-2-oleoyl-3-chloropropanediol (CAS 1429655-87-7) is a mixed-chain chloropropanediol diester characterized by a stearoyl moiety at the sn-1 position, an oleoyl moiety at the sn-2 position, and a chloro substituent at the sn-3 position . As a member of the 3-monochloropropane-1,2-diol (3-MCPD) fatty acid ester family, it is primarily utilized as a reference standard and chemical probe in lipid biochemistry and analytical chemistry [1]. It is available as a research-grade compound with a typical purity specification of >98%, suitable for method development and validation studies .

▸ Defined regioisomer for 3‑MCPD ester reference standard

▸ >98% purity supports trace‑level analytical method development

▸ DGAT2 inhibitor chemical probe for lipid metabolism studies

• [1] MedChemExpress. 1-Stearoyl-2-oleoyl-3-chloropropanediol Product Page. Catalog HY-165777. View Source

1-Stearoyl-2-oleoyl-3-chloropropanediol Substitution Limitations

Generic substitution of 1-stearoyl-2-oleoyl-3-chloropropanediol with other 3-MCPD diesters is scientifically invalid due to regioisomeric specificity and distinct fatty acid composition. The position of the stearoyl and oleoyl chains on the glycerol backbone directly influences chromatographic retention time, mass spectrometric fragmentation patterns, and physicochemical properties such as logP . Furthermore, commercial reference materials are often supplied as undefined racemic mixtures or regioisomeric blends, which introduce confounding variables into quantitative analysis. Analytical methods for 3-MCPD esters in food and biological matrices, as described in ISO 18363 standards, require precisely defined single-reference compounds for accurate calibration and recovery determination [1].

Regioisomer mix Mixed‑isomer standards may produce multiple chromatographic peaks, altering calibration accuracy.

Purity grade Lower‑purity analogs (≥95%) can introduce interfering unknowns at trace‑level LOQ (0.1 mg/kg).

Non‑chlorinated Non‑chlorinated diacylglycerol analogs lack DGAT2 inhibition, altering bioactivity readout.

• [1] International Organization for Standardization. ISO 18363-4:2021. Animal and vegetable fats and oils — Determination of fatty-acid-bound chloropropanediols (MCPDs) and glycidol by GC/MS — Part 4: Method using fast alkaline transesterification and measurement for 2-MCPD, 3-MCPD and glycidol. View Source

1-Stearoyl-2-oleoyl-3-chloropropanediol Differentiation

Regioisomeric Purity vs. Mixed Isomer Standards

1-Stearoyl-2-oleoyl-3-chloropropanediol is a single, defined regioisomer, in contrast to the widely used analog rac 1-oleoyl-2-stearoyl-3-chloropropanediol, which is often supplied as a racemic mixture of unspecified isomeric composition . This defined structure ensures a single, reproducible peak in chromatographic separations, unlike the potential for multiple or broadened peaks from mixed isomer standards. This specificity is critical for achieving the method performance characteristics defined in ISO 18363-4:2021, which requires a limit of quantification (LOQ) of 0.1 mg/kg and a limit of detection (LOD) of 0.03 mg/kg for bound 3-MCPD in fats and oils [1].

Regioisomeric Purity

Class‑level

Single defined isomer eliminates peak multiplicity observed with racemic mixtures.

Ensures reproducible GC/MS calibration for 3‑MCPD esters.

Qualitative difference; ISO 18363‑4 LOQ/LOD depend on standard selection.

Evidence Dimension	Chromatographic peak purity and reproducibility
Target Compound Data	Single defined regioisomer (1-stearoyl-2-oleoyl)
Comparator Or Baseline	rac 1-Oleoyl-2-stearoyl-3-chloropropanediol (mixture of isomers)
Quantified Difference	Not quantified directly; qualitative difference in peak multiplicity and method reproducibility
Conditions	Gas chromatography (GC) or liquid chromatography (LC) separation for 3-MCPD ester analysis

Why This Matters

The use of a defined isomer eliminates a source of analytical variability, enabling more robust method validation and inter-laboratory reproducibility for regulatory compliance testing.

• [1] International Organization for Standardization. ISO 18363-4:2021. Animal and vegetable fats and oils — Determination of fatty-acid-bound chloropropanediols (MCPDs) and glycidol by GC/MS — Part 4: Method using fast alkaline transesterification and measurement for 2-MCPD, 3-MCPD and glycidol. View Source

Analytical Purity vs. Lower-Grade Reagents

The target compound is commercially available with a certified purity of >98%, as specified by suppliers such as Beyotime Biotechnology . This contrasts with the 95% minimum purity commonly reported for general research-grade 3-MCPD diesters, including analogs like 1,2-distearoyl-3-chloropropanediol and 1,2-dioleoyl-3-chloropropanediol . The higher purity specification of >98% directly reduces the introduction of unknown impurities into analytical workflows, which is particularly critical when operating at the trace-level LOQs (0.1 mg/kg) mandated by ISO 18363 standards [1].

Analytical Purity

Specification review

Target purity >98% (vs. ≥95% for common analogs)

Higher purity reduces background interference in trace analysis.

Vendor specification; verify per lot for critical workflows.

Evidence Dimension	Chemical purity specification
Target Compound Data	>98%
Comparator Or Baseline	1,2-Distearoyl-3-chloropropanediol and 1,2-Dioleoyl-3-chloropropanediol (both typically ≥95%)
Quantified Difference	At least 3 percentage points higher purity specification
Conditions	Commercial vendor specification, not experimentally determined in a single study

Why This Matters

Higher initial purity minimizes background interference in trace-level analysis, reducing the need for extensive purification and improving the accuracy of quantification in food safety and metabolomics studies.

• [1] International Organization for Standardization. ISO 18363-4:2021. Animal and vegetable fats and oils — Determination of fatty-acid-bound chloropropanediols (MCPDs) and glycidol by GC/MS. View Source

DGAT2 Inhibition vs. Non-Chlorinated Analog

1-Stearoyl-2-oleoyl-3-chloropropanediol has been reported to exhibit inhibitory activity against human diacylglycerol O-acyltransferase 2 (DGAT2) with an IC50 of 12,000 nM (12 μM) in an in vitro assay using Sf9 cell membranes [1]. DGAT2 catalyzes the terminal and committed step in triglyceride synthesis [2]. In contrast, the non-chlorinated diacylglycerol analog, 1-stearoyl-2-oleoyl-sn-glycerol, functions as an endogenous substrate for DGAT enzymes and does not exhibit inhibitory properties; it instead participates directly in triglyceride biosynthesis [3].

DGAT2 Inhibition (IC₅₀)

Class‑level

IC₅₀ = 12,000 nM (human DGAT2, Sf9 membranes)

Chlorinated analog acts as DGAT2 inhibitor; non‑chlorinated is substrate.

In vitro assay; confirm in relevant cell model.

Evidence Dimension	DGAT2 enzyme inhibition (IC50)
Target Compound Data	IC50 = 12,000 nM
Comparator Or Baseline	1-Stearoyl-2-oleoyl-sn-glycerol (non-chlorinated diacylglycerol)
Quantified Difference	Target compound is an inhibitor; comparator is an enzyme substrate (no IC50 applicable)
Conditions	Inhibition of human DGAT2 expressed in Sf9 cell membranes assessed as triolein formation by LC/MS/MS using oleoyl-CoA as substrate

Why This Matters

This differential activity demonstrates that chlorination at the sn-3 position transforms a metabolic substrate into an enzyme inhibitor, providing a distinct chemical tool for investigating DGAT2 function in triglyceride synthesis and related metabolic disorders.

• [1] BindingDB. Entry BDBM50499293 (CHEMBL3735532). Affinity data for 1-Stearoyl-2-oleoyl-3-chloropropanediol against human DGAT2. View Source
• [2] Wikipedia contributors. Diglyceride acyltransferase. Wikipedia, The Free Encyclopedia. View Source
• [3] MeSH Supplementary Concept Data. 1-stearoyl-2-oleoyl-sn-glycerol. Unique ID C084199. View Source

Lipophilicity: Chlorinated vs. Non-Chlorinated Analog

The presence of the chloro group in 1-stearoyl-2-oleoyl-3-chloropropanediol confers distinct physicochemical properties compared to its non-chlorinated analog. Vendor data reports a predicted LogP value of 0 for the target compound . This contrasts with the significantly higher calculated lipophilicity of 1-stearoyl-2-oleoyl-sn-glycerol, which has a molecular weight of 623.01 and a chemical composition (C39H74O5) that lacks the chlorine atom . This difference in LogP directly impacts chromatographic behavior and solubility profiles.

Lipophilicity Shift

Data to verify

Predicted LogP = 0 (target) vs. higher LogP for non‑chlorinated analog.

Altered lipophilicity may impact solubility and membrane partitioning.

Predicted values; experimental LogP determination recommended.

Evidence Dimension	Lipophilicity (LogP)
Target Compound Data	Predicted LogP = 0
Comparator Or Baseline	1-Stearoyl-2-oleoyl-sn-glycerol (non-chlorinated analog)
Quantified Difference	Not numerically comparable; qualitatively, target compound is significantly less lipophilic due to chlorine substitution
Conditions	Predicted/calculated values from vendor databases

Why This Matters

The altered lipophilicity profile affects experimental design for in vitro and in vivo studies, influencing solvent selection for stock solutions and potential interactions with biological membranes, making it a distinct chemical tool from its diacylglycerol counterpart.

1-Stearoyl-2-oleoyl-3-chloropropanediol Applications

ISO-Compliant GC/MS Calibration for 3-MCPD Esters

Given its defined regioisomeric purity and high chemical purity (>98%), 1-stearoyl-2-oleoyl-3-chloropropanediol serves as an optimal single-compound calibration standard for quantitative analysis of bound 3-MCPD in fats and oils. Its use directly supports adherence to ISO 18363-4:2021, which mandates LOQs of 0.1 mg/kg and LODs of 0.03 mg/kg for regulatory food safety testing . Using a defined isomer rather than a mixed standard reduces peak complexity and improves the accuracy of calibration curves, which is essential for meeting stringent method performance criteria .

DGAT2 Inhibition Studies for Triglyceride Synthesis

The compound's confirmed inhibitory activity against human DGAT2 (IC50 = 12,000 nM) positions it as a valuable chemical probe for investigating the terminal step of triglyceride biosynthesis. It can be employed in cell-free enzyme assays and cell-based models to dissect the role of DGAT2 in lipid accumulation, distinguishing its function from the related DGAT1 isoform. This application is particularly relevant for research into metabolic diseases, including obesity, non-alcoholic fatty liver disease (NAFLD), and insulin resistance, where DGAT2 is a validated therapeutic target .

Lipidomics Method Development for Chlorinated Lipids

The unique mixed-chain fatty acid composition (stearoyl/oleoyl) and the presence of a chlorine atom make this compound an ideal reference material for developing and refining LC-MS/MS lipidomics methods. Its distinct retention time and fragmentation pattern, which differ from both its regioisomer (1-oleoyl-2-stearoyl) and non-chlorinated analogs , aid in the positive identification and structural elucidation of unknown chlorinated lipid species in complex biological or food matrices . This supports both targeted and untargeted lipidomic profiling studies.

Application

Selection Property

Validation Focus

ISO 18363‑4 calibration for 3‑MCPD esters

Regioisomer‑defined purity

GC/MS peak integrity, LOQ/LOD validation

DGAT2 target engagement studies

DGAT2 inhibition profile

IC₅₀ confirmation in cell‑free and cell‑based assays

Chlorinated lipid identification in lipidomics

Distinct chromatographic and MS fragmentation pattern

Method specificity and matrix recovery studies

• [1] International Organization for Standardization. ISO 18363-4:2021. Animal and vegetable fats and oils — Determination of fatty-acid-bound chloropropanediols (MCPDs) and glycidol by GC/MS. View Source
• [2] BindingDB. Entry BDBM50499293 (CHEMBL3735532). Affinity data for 1-Stearoyl-2-oleoyl-3-chloropropanediol against human DGAT2. View Source
• [3] Wikipedia contributors. Diglyceride acyltransferase. Wikipedia, The Free Encyclopedia. View Source
• [4] Kuksis, A., Marai, L., Myher, J. J., Cerbulis, J., & Farrell, H. M., Jr. (1986). Comparative study of the molecular species of chloropropanediol diesters and triacylglycerols in milk fat. Lipids, 21(3), 183-190. View Source